5-bromo-2-chloro-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)benzamide

• IUPAC Name: 5-bromo-2-chloro-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]benzamide
• InChI: InChI=1S/C20H21BrClNO3/c21-16-6-7-18(22)17(12-16)19(24)23-13-20(25,14-4-2-1-3-5-14)15-8-10-26-11-9-15/h1-7,12,15,25H,8-11,13H2,(H,23,24)
• InChI Key: HRBJJUYHDNIQKM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(CNC(=O)C2=C(C=CC(=C2)Br)Cl)(C3=CC=CC=C3)O
• Molecular Formula: C20H21BrClNO3
• Molecular Weight: 438.7 g/mol

Description

The compound “5-bromo-2-chloro-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)benzamide” is a complex organic molecule. It contains a benzamide moiety, which is a common functional group in pharmaceuticals and biologically active compounds.

Scientific Research Applications

Practical Synthesis and Applications

• Chemical Synthesis and Characterization : The synthesis of structurally related compounds has been reported, illustrating methodologies for creating complex molecules that could serve as key intermediates in the development of pharmaceutical agents. For instance, a practical method for synthesizing an orally active CCR5 antagonist was developed, highlighting the compound's potential in medicinal chemistry applications (Ikemoto et al., 2005).

• Crystal Structure Analysis : The structural characterization of antipyrine-like derivatives, including X-ray structure, Hirshfeld surface analysis, and DFT calculations, provides insight into the molecular interactions and stability of these compounds. This research could inform the design of new materials or pharmaceuticals with specific properties (Saeed et al., 2020).

• Biological Activities : Studies on novel compounds, such as 3-bromo-1-(3-chloropyridin-2-yl)-N-hydroxy-N-aryl-1H-pyrazole-5-carboxamides, demonstrate the synthesis and evaluation of their insecticidal and fungicidal activities. Such research indicates the potential application of these compounds in developing new pesticides or agrochemicals (Zhu et al., 2014).

• Antimicrobial Screening : The synthesis and in vitro antimicrobial screening of various derivatives highlight their potential as antibacterial agents. This area of research is crucial for discovering new treatments for bacterial infections, contributing to the fight against antibiotic resistance (Idrees et al., 2020).